Cas no 1315629-79-8 (Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity)

• Product Name: Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity
• CAS No: 1315629-79-8
• MF: C₃₃H₃₄FN₂NaO₇
• MW: 612.620443820953
• CID: 1065385
• PubChem ID: 71313522
• Update Time: 2025-11-12

Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity Chemical and Physical Properties

Names and Identifiers

• Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity
• sodium,4-[1b-(4-fluorophenyl)-7-hydroxy-1a-phenyl-7a-(phenylcarbamoyl)-7-propan-2-yl-4,5-dihydro-3H-oxireno[1,2]pyrrolo[3,5-b][1,3]oxazin-3-yl]-3-hydroxybutanoate
• ATV-cycloFP Sodium
• ATV-FX1 sodium salt
• sodium;4-[1-(4-fluorophenyl)-5-hydroxy-2-phenyl-4-(phenylcarbamoyl)-5-propan-2-yl-3,10-dioxa-6-azatricyclo[4.4.0.02,4]decan-9-yl]-3-hydroxybutanoate
• DTXSID90747058
• Sodium 4-[1b-(4-fluorophenyl)-7-hydroxy-1a-phenyl-7a-(phenylcarbamoyl)-7-(propan-2-yl)hexahydro-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl]-3-hydroxybutanoate
• 1315629-79-8
• Sodium 4-(1b-(4-fluorophenyl)-7-hydroxy-7-isopropyl-1a-phenyl-7a-(phenylcarbamoyl)hexahydro-3H-oxireno[2',3':3,4]pyrrolo[2,1-b][1,3]oxazin-3-yl)-3-hydroxybutanoate
• 1b-(4-Fluorophenyl)hexahydro-ss,7-dihydroxy-7-(1-methylethyl)-1a-phenyl-7a-[(phenylamino)carbonyl]-3H-oxireno[3,4]pyrrolo[2,1-b][1,3]oxazine-3-butanoic Acid Sodium Salt (1:1)
• G91314

• Inchi： 1S/C33H35FN2O7.Na/c1-21(2)32(41)31(29(40)35-25-11-7-4-8-12-25)30(43-31,22-9-5-3-6-10-22)33(23-13-15-24(34)16-14-23)36(32)18-17-27(42-33)19-26(37)20-28(38)39;/h3-16,21,26-27,37,41H,17-20H2,1-2H3,(H,35,40)(H,38,39);/q;+1/p-1
• InChI Key： SJDGRTRCGRODGR-UHFFFAOYSA-M
• SMILES： [Na+].FC1C=CC(=CC=1)C12C3(C4C=CC=CC=4)C(C(NC4C=CC=CC=4)=O)(C(C(C)C)(N1CCC(CC(CC(=O)[O-])O)O2)O)O3

Computed Properties

• Exact Mass: 612.22500
• Monoisotopic Mass: 612.22477387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 9
• Complexity: 1050
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 138.18000
• LogP: 3.20920

Atorvastatin Cyclic (Fluorophenyl) Sodium Salt Impurity Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes